![molecular formula C20H18N2O3S B258948 2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile](/img/structure/B258948.png)
2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile is a chemical compound used in scientific research. It is a member of the pyridine family and has been studied for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as inhibit the growth of cancer cells. It has also been shown to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile in lab experiments is its potential as a therapeutic agent. It has been shown to have various beneficial effects, making it a promising candidate for further research. However, its limitations include its relatively complex synthesis method and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective treatments. Additionally, further studies could be conducted to optimize its synthesis method and explore its potential applications in other fields.
In conclusion, this compound is a promising compound with various potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in various fields.
Synthesis Methods
The synthesis of 2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile involves a multi-step process. The starting material is 4-hydroxy-3-methoxybenzaldehyde, which is reacted with ethyl cyanoacetate to form a pyridine intermediate. This intermediate is then reacted with benzyl mercaptan to form the final product.
Scientific Research Applications
2-(Benzylsulfanyl)-4-(4-hydroxy-3-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have antioxidant, anti-inflammatory, and anticancer properties.
properties
Molecular Formula |
C20H18N2O3S |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
6-benzylsulfanyl-4-(4-hydroxy-3-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile |
InChI |
InChI=1S/C20H18N2O3S/c1-25-18-9-14(7-8-17(18)23)15-10-19(24)22-20(16(15)11-21)26-12-13-5-3-2-4-6-13/h2-9,15,23H,10,12H2,1H3,(H,22,24) |
InChI Key |
SDJHOLLCTNPNBC-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)C2CC(=O)NC(=C2C#N)SCC3=CC=CC=C3)O |
Canonical SMILES |
COC1=C(C=CC(=C1)C2CC(=O)NC(=C2C#N)SCC3=CC=CC=C3)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.